Cas no 1063170-88-6 ((4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol)

• Product Name: (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol
• CAS No: 1063170-88-6
• MF: C₂₂H₂₁NO
• MW: 315.408245801926
• CID: 1092724
• PubChem ID: 72942501
• Update Time: 2025-08-02

(4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol
• [4-(2,3-dihydro-1H-inden-5-ylamino)phenyl]-phenylmethanol
• 1063170-88-6

• Inchi： 1S/C22H21NO/c24-22(17-5-2-1-3-6-17)18-10-12-20(13-11-18)23-21-14-9-16-7-4-8-19(16)15-21/h1-3,5-6,9-15,22-24H,4,7-8H2
• InChI Key： NOPHXCDIMMFVFL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)NC1C=CC2=C(C=1)CCC2

Computed Properties

• Exact Mass: 315.162314293g/mol
• Monoisotopic Mass: 315.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 32.3Ų

Additional information on (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol

Introduction to (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol and Its Significance in Modern Chemical Research

(4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol, a compound with the CAS number 1063170-88-6, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular architecture of (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol incorporates a unique blend of aromatic and heterocyclic rings, which contribute to its distinctive chemical properties. The presence of an indole derivative moiety (2,3-Dihydro-1H-inden-5-yl) and multiple aromatic rings suggests a high degree of structural complexity, making it a promising candidate for further investigation in drug discovery and molecular biology.

In recent years, there has been a growing interest in indole-based compounds due to their versatile biological activities. These compounds have been extensively studied for their roles in modulating various cellular processes, including neurotransmitter signaling, immune responses, and anti-inflammatory effects. The specific substitution pattern in (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol may contribute to its ability to interact with biological targets in novel ways, potentially leading to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of an indole ring with amino and phenyl groups creates a multifunctional platform that can be modified to enhance specific biological activities. Researchers have been exploring the use of such scaffolds to develop molecules with improved pharmacokinetic properties and reduced side effects. The structural features of (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol make it an attractive candidate for further optimization through computational modeling and synthetic chemistry techniques.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational methods, such as molecular docking and quantum mechanics simulations, are being increasingly employed to predict how different compounds will interact with biological targets. These tools have enabled scientists to design molecules with enhanced binding affinity and selectivity. The study of (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol fits well within this framework, as it provides insights into how structural modifications can influence biological outcomes.

Moreover, the compound's potential role in modulating enzyme activity has been a focus of recent investigations. Enzymes are critical catalysts in numerous biochemical pathways, and their activity is often tightly regulated by small molecules. By studying (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol, researchers aim to uncover new mechanisms by which enzymes can be modulated for therapeutic purposes. This could lead to the development of drugs that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

The synthesis of (4-((2,3-Dihydro-1H-inden-5-yl)amino)phenyl)(phenyl)methanol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to access such molecules with greater ease than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic portions of the molecule. Additionally, modern spectroscopic techniques allow for precise characterization of the compound's structure and purity.

In conclusion,(4-((2,3-Dihydro-1H-inden-5-y lamino)phenyl)(phenyl)methanol (CAS no 1063170 88 6) represents a significant area of research with potential implications for drug discovery and molecular biology. Its unique structural features and biological activities make it a valuable compound for further investigation. As our understanding of chemical-biological interactions continues to grow,(4 ((2 3 Dihydro 1H inden 5 yl amino phenyl)(phen yl)methanol) is poised to play a crucial role in the development of new therapeutic strategies.